N-(4-fluorophenyl)-2-[(5-methyl-1,3,4-thiadiazol-2-yl)sulfanyl]acetamide

• IUPAC Name: N-(4-fluorophenyl)-2-[(5-methyl-1,3,4-thiadiazol-2-yl)sulfanyl]acetamide
• InChI: InChI=1S/C11H10FN3OS2/c1-7-14-15-11(18-7)17-6-10(16)13-9-4-2-8(12)3-5-9/h2-5H,6H2,1H3,(H,13,16)
• InChI Key: WFDODAFXZKRVOZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN=C(S1)SCC(=O)NC2=CC=C(C=C2)F
• Molecular Formula: C11H10FN3OS2
• Molecular Weight: 283.3 g/mol

Description

N-(4-fluorophenyl)-2-[(5-methyl-1,3,4-thiadiazol-2-yl)sulfanyl]acetamide, also known as FLTASA, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields such as pharmacology, biochemistry, and medicinal chemistry. FLTASA is a compound that belongs to the class of thiadiazole derivatives, which are known for their diverse biological activities.

Mechanism of Action

The mechanism of action of N-(4-fluorophenyl)-2-[(5-methyl-1,3,4-thiadiazol-2-yl)sulfanyl]acetamide is not fully understood. However, studies have suggested that this compound may exert its biological effects by inhibiting the activity of cyclooxygenase-2 (COX-2) and lipoxygenase (LOX) enzymes, which are involved in the production of inflammatory mediators. This compound may also modulate the activity of various signaling pathways involved in cell proliferation and apoptosis.
Biochemical and Physiological Effects:
This compound has been shown to exhibit a range of biochemical and physiological effects. In vitro studies have demonstrated that this compound inhibits the production of pro-inflammatory cytokines such as interleukin-1β (IL-1β), interleukin-6 (IL-6), and tumor necrosis factor-alpha (TNF-α). This compound has also been shown to reduce the expression of COX-2 and inducible nitric oxide synthase (iNOS), which are involved in the production of inflammatory mediators. In vivo studies have demonstrated that this compound exhibits potent analgesic and antipyretic effects.

Advantages and Limitations for Lab Experiments

N-(4-fluorophenyl)-2-[(5-methyl-1,3,4-thiadiazol-2-yl)sulfanyl]acetamide has several advantages for laboratory experiments. It is a stable compound that can be easily synthesized and purified. This compound is also soluble in a wide range of solvents, making it suitable for various experimental conditions. However, this compound has some limitations, such as its relatively low potency compared to other anti-inflammatory agents. This compound also has limited selectivity for COX-2 inhibition, which may lead to unwanted side effects.

Future Directions

There are several future directions for research on N-(4-fluorophenyl)-2-[(5-methyl-1,3,4-thiadiazol-2-yl)sulfanyl]acetamide. One area of interest is the development of more potent and selective COX-2 inhibitors based on the structure of this compound. Another area of interest is the investigation of the potential anticancer properties of this compound and its derivatives. Additionally, the development of novel drug delivery systems for this compound may improve its therapeutic efficacy and reduce its side effects.
Conclusion:
In conclusion, this compound is a promising compound that has potential applications in various fields of science. Its anti-inflammatory, analgesic, and antipyretic properties make it a promising candidate for the development of new drugs. Further research is needed to fully understand the mechanism of action of this compound and its potential applications in the treatment of various diseases.

Scientific Research Applications

N-(4-fluorophenyl)-2-[(5-methyl-1,3,4-thiadiazol-2-yl)sulfanyl]acetamide has been extensively studied for its potential applications in various fields of science. In pharmacology, this compound has been shown to possess anti-inflammatory, analgesic, and antipyretic properties. This compound has also been studied for its potential use as an anticancer agent due to its ability to inhibit the growth of cancer cells.